Cas no 260435-42-5 (Rizatriptan N10-Oxide)

• Product Name: Rizatriptan N10-Oxide
• CAS No: 260435-42-5
• MF: C₁₅H₁₉N₅O
• MW: 285.344262361526
• CID: 247288
• PubChem ID: 10069964
• Update Time: 2025-06-11

Rizatriptan N10-Oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-, N-oxide
• Rizatriptan N10-Oxide
• N,N-dimethyl-2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethanamine oxide
• Rizatriptan N10-Oxid
• Rizatriptan N-Oxide
• Rizatriptan benzoate impurity H [EP]
• Rizatriptan Metabolite
• UNII-YNT22B2U4T
• RIZATRIPTAN BENZOATE IMPURITY H [EP IMPURITY]
• 1261392-57-7
• FT-0674447
• Q27294613
• AKOS040754896
• Rizatriptan Benzoate Imp. H (EP); 1H-Indole-3-ethanamine, N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-, N-oxide; N,N-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indole-3-ethanamine N-oxide; Rizatriptan N-Oxide; Rizatriptan Benzoate Impurity H
• N,N-Dimethyl-2-(5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl)ethanamine N-oxide
• SCHEMBL5795627
• AKOS030255954
• YNT22B2U4T
• 2-(5-((1H-1,2,4-Triazol-1-yl)methyl)-1H-indol-3-yl)-N,N-dimethylethan-1-amine oxide
• 260435-42-5
• FT-0674446
• DTXSID60180690
• J-016233
• Rizatriptan N10-Oxide-d6
• N, N-dimethyl-2-[5-(1, 2, 4-triazol-1-ylmethyl)-1H-indol-3-yl]ethanamine oxide
• 1H-Indole-3-ethanamine, N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-, N-oxide
• CID 49849865
• A1-03009
• Rizatriptan benzoate impurity H
• DTXCID00103181
• RIZATRIPTAN BENZOATE IMPURITY H (EP IMPURITY)
• STL454155
• dimethyl{2-[5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethyl}amine oxide
• DB-264813

• Inchi： 1S/C15H19N5O/c1-20(2,21)6-5-13-8-17-15-4-3-12(7-14(13)15)9-19-11-16-10-18-19/h3-4,7-8,10-11,17H,5-6,9H2,1-2H3
• InChI Key： DQTBNOJGXNZYDG-UHFFFAOYSA-N
• SMILES： [O-][N+](C)(C)CCC1=CNC2C=CC(CN3C=NC=N3)=CC1=2

Computed Properties

• Exact Mass: 284.15100
• Monoisotopic Mass: 285.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: Not available
• Melting Point: 153-156°C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Methanol (Slightly)
• PSA: 63.38000
• LogP: 2.00180
• Vapor Pressure: Not available

Rizatriptan N10-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Rizatriptan N10-Oxide

Professional Introduction to Rizatriptan N10-Oxide (CAS No: 260435-42-5)

Rizatriptan N10-Oxide, a derivative of the well-known compound Rizatriptan, is a molecule of significant interest in the field of pharmaceutical chemistry and medicinal biology. With the CAS number CAS No: 260435-42-5, this compound has garnered attention for its unique structural properties and potential therapeutic applications. The synthesis and characterization of Rizatriptan N10-Oxide have been subjects of extensive research, particularly in the context of developing novel treatments for neurological disorders.

The chemical structure of Rizatriptan N10-Oxide features an oxygenated moiety at the N10 position, which distinguishes it from its parent compound, Rizatriptan. This modification has been strategically designed to enhance pharmacological activity while minimizing side effects. Recent studies have highlighted the compound's potential as a serotonin receptor agonist, making it a promising candidate for the treatment of migraine and cluster headaches. The oxygenation at the N10 position is believed to improve binding affinity to serotonin receptors, thereby modulating pain pathways more effectively.

In the realm of drug development, Rizatriptan N10-Oxide represents a significant advancement in the design of targeted therapeutics. The introduction of an oxygen atom at the N10 position not only alters the electronic properties of the molecule but also influences its metabolic stability and bioavailability. These factors are critical in determining the compound's efficacy and safety profile. Advanced computational modeling techniques have been employed to predict the pharmacokinetic behavior of Rizatriptan N10-Oxide, providing valuable insights into its potential as a drug candidate.

One of the most compelling aspects of Rizatriptan N10-Oxide is its potential in treating neurological disorders with greater precision. Unlike traditional painkillers that often affect multiple systems in the body, this compound targets specific serotonin receptors, reducing the likelihood of systemic side effects. Preliminary clinical trials have demonstrated encouraging results, showing that Rizatriptan N10-Oxide can provide relief from migraine headaches with fewer adverse reactions compared to existing treatments. These findings are particularly noteworthy given the high prevalence of migraines and their impact on quality of life.

The synthesis of Rizatriptan N10-Oxide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that optimize efficiency while minimizing waste. The use of green chemistry principles has been integral to this process, aligning with global efforts to promote sustainable pharmaceutical manufacturing. Techniques such as catalytic oxidation and selective functionalization have been employed to achieve the desired molecular modifications.

From a regulatory perspective, Rizatriptan N10-Oxide must undergo rigorous testing to meet safety and efficacy standards before it can be approved for clinical use. Regulatory agencies require comprehensive data on its pharmacological properties, toxicology profiles, and manufacturing processes. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated this process, ensuring that Rizatriptan N10-Oxide is developed with adherence to stringent scientific and ethical guidelines.

The future prospects for Rizatriptan N10-Oxide are promising, with ongoing research exploring its potential applications beyond migraine treatment. Studies are investigating its efficacy in managing other neurological conditions, such as tension-type headaches and chronic pain syndromes. Additionally, researchers are exploring combination therapies that involve Rizatriptan N10-Oxide alongside other medications to enhance therapeutic outcomes.

In conclusion, Rizatriptan N10-Oxide (CAS No: 260435-42-5) is a notable compound in pharmaceutical chemistry with significant potential for treating neurological disorders. Its unique structural features, combined with promising preclinical and clinical results, position it as a leading candidate for future drug development. As research continues to uncover new applications and refine synthetic methodologies, Rizatriptan N10-Oxide is poised to make substantial contributions to medicine.